(2S)-2-cyclopentyl-2-hydroxyacetic acid
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of (2S)-2-cyclopentyl-2-hydroxyacetic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclopentanone", "Benzyl bromide", "Sodium hydroxide", "Sodium borohydride", "Chloroacetic acid", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Benzyl bromide is reacted with cyclopentanone in the presence of sodium hydroxide to form 1-phenylcyclopentanol.", "Step 2: 1-Phenylcyclopentanol is reduced with sodium borohydride to form 1-phenylcyclopentanol.", "Step 3: Chloroacetic acid is reacted with 1-phenylcyclopentanol in the presence of hydrochloric acid to form 1-phenylcyclopentylacetic acid.", "Step 4: 1-Phenylcyclopentylacetic acid is hydrolyzed with sodium hydroxide to form (2S)-2-cyclopentyl-2-hydroxyacetic acid.", "Step 5: The product is isolated and purified by extraction with ethyl acetate, followed by washing with water and sodium bicarbonate, and finally drying with anhydrous sodium sulfate." ] } | |
CAS RN |
200112-55-6 |
Product Name |
(2S)-2-cyclopentyl-2-hydroxyacetic acid |
Molecular Formula |
C7H12O3 |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
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